![molecular formula C16H19NO4 B1440775 7-hydroxy-4-{[4-(hydroxymethyl)piperidin-1-yl]methyl}-2H-chromen-2-one CAS No. 1353878-09-7](/img/structure/B1440775.png)
7-hydroxy-4-{[4-(hydroxymethyl)piperidin-1-yl]methyl}-2H-chromen-2-one
Overview
Description
“7-hydroxy-4-{[4-(hydroxymethyl)piperidin-1-yl]methyl}-2H-chromen-2-one” is a chemical compound with the CAS Number: 1353878-09-7. It has a linear formula of C16H19NO4 .
Molecular Structure Analysis
The molecular weight of this compound is 289.33 . The IUPAC name is 7-hydroxy-4-{[4-(hydroxymethyl)-1-piperidinyl]methyl}-2H-chromen-2-one . The InChI Code is 1S/C16H19NO4/c18-10-11-3-5-17(6-4-11)9-12-7-16(20)21-15-8-13(19)1-2-14(12)15/h1-2,7-8,11,18-19H,3-6,9-10H2 .Physical And Chemical Properties Analysis
The compound has a melting point range of 64 - 66 degrees Celsius .Scientific Research Applications
Application in Material Science
- Field : Material Science
- Application Summary : The compound 7-Hydroxy-4-methyl coumarin has been used in the development of polyvinyl alcohol/oxidized maize starch blend films .
- Methods of Application : The blend films were achieved by the solvent casting method . The film samples were characterized by employing techniques such as FTIR, UTM, and SEM . The film samples were also subjected to their wettability, biodegradation and migration rate studies .
- Results : Experimental outcomes showed that strong intermolecular hydrogen bonding between components of the blend films contribute to increase the mechanical properties, smoother surface morphology, increase in surface hydrophobicity, improvement in biodegradability, and exhibited migration rates below the overall migration limit (OML) .
Application in Organic Chemistry
- Field : Organic Chemistry
- Application Summary : Coumarins, including 7-Hydroxy-4-methyl coumarin, have been synthesized for many organic and pharmaceutical chemists due to their valuable biological and pharmaceutical properties .
- Methods of Application : The synthesis methods of coumarin systems are carried out in the classical and non-classical conditions particularly under green condition such as using green solvent, catalyst and other procedures .
- Results : Many synthetic coumarins with a type of pharmacophoric groups at C-3, C-4 and C-7 positions have been intensively screened for different biological properties .
Application in Pharmaceutical Industry
- Field : Pharmaceutical Industry
- Application Summary : For example, 7-hydroxy-4-methylcoumarin is commonly clinically used as a choleretic drug .
- Methods of Application : It can relax the sphincter of the bile duct and relieve sphincter pain .
- Results : This compound has been used effectively in the treatment of certain medical conditions .
Application in Packaging Material
- Field : Packaging Material
- Application Summary : Different weight ratios of 7-hydroxy-4-methyl coumarin mixed polyvinyl alcohol (PVA)/oxidized maize starch (OMS) blend films were achieved by the solvent casting method .
- Methods of Application : The prepared film samples were characterized by employing techniques such as FTIR, UTM, and SEM . The film samples were also subjected to their wettability, biodegradation and migration rate studies .
- Results : Experimental outcomes showed that strong intermolecular hydrogen bonding between components of the blend films contribute to increase the mechanical properties, smoother surface morphology, increase in surface hydrophobicity, improvement in biodegradability, and exhibited migration rates below the overall migration limit (OML) .
Application in Cosmetics
- Field : Cosmetics
- Application Summary : Coumarins, including 7-Hydroxy-4-methyl coumarin, have been used in many practical applications, such as cosmetics .
- Methods of Application : They are often used in cosmetics for their aromatic properties .
- Results : The use of these compounds in cosmetics has been widespread due to their pleasant aroma .
Application in Sunscreens
- Field : Sunscreens
- Application Summary : Coumarins have also been used in sunscreens .
- Methods of Application : They are often incorporated into sunscreen formulations for their ability to absorb UV light .
- Results : The use of these compounds in sunscreens has helped protect the skin from harmful UV radiation .
Safety And Hazards
properties
IUPAC Name |
7-hydroxy-4-[[4-(hydroxymethyl)piperidin-1-yl]methyl]chromen-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO4/c18-10-11-3-5-17(6-4-11)9-12-7-16(20)21-15-8-13(19)1-2-14(12)15/h1-2,7-8,11,18-19H,3-6,9-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOKJIQGQZNJJBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CO)CC2=CC(=O)OC3=C2C=CC(=C3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701139219 |
Source
|
| Record name | 2H-1-Benzopyran-2-one, 7-hydroxy-4-[[4-(hydroxymethyl)-1-piperidinyl]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701139219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-hydroxy-4-{[4-(hydroxymethyl)piperidin-1-yl]methyl}-2H-chromen-2-one | |
CAS RN |
1353878-09-7 |
Source
|
| Record name | 2H-1-Benzopyran-2-one, 7-hydroxy-4-[[4-(hydroxymethyl)-1-piperidinyl]methyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353878-09-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2H-1-Benzopyran-2-one, 7-hydroxy-4-[[4-(hydroxymethyl)-1-piperidinyl]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701139219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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